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Compound of Interest

Compound Name: 5,5-Diethyl-2-methylheptane

Cat. No.: B14538938

Introduction

5,5-Diethyl-2-methylheptane is a branched-chain alkane with the chemical formula C12H26.
While the exploration of novel organic molecules is a continuous endeavor in material science
for developing new polymers, lubricants, and other advanced materials, a thorough review of
currently available scientific literature and patents reveals no specific documented applications
of 5,5-Diethyl-2-methylheptane in this field.

This document serves to provide the known chemical and physical properties of 5,5-Diethyl-2-
methylheptane based on existing chemical databases. The absence of application-specific
data precludes the inclusion of detailed experimental protocols, quantitative performance data,
or visualizations of its role in material science workflows.

Chemical and Physical Properties

General information and computed properties of 5,5-Diethyl-2-methylheptane are
summarized from publicly available chemical databases.
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Property Value Source

Molecular Formula C12H26 PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

IUPAC Name 5,5-diethyl-2-methylheptane PubChem[1]

CAS Registry Number 62198-95-2 NIST[2], PubChem[1]

Canonical SMILES CCcC(Ce)(ce)eec(e)e PubChem[1]
XPAWKGLXSPHNAN-

InChlKey

UHFFFAOYSA-N

NIST[2], PubChem[1]

Potential Areas of Exploration (Hypothetical)

Given its structure as a branched alkane, one could hypothesize potential, yet unproven, areas

of investigation for 5,5-Diethyl-2-methylheptane in material science. It is crucial to emphasize

that the following are purely speculative and not based on any published research.

o Lubricant Additive: Branched alkanes are sometimes used as components in lubricating oils

to modify viscosity and improve flow properties at low temperatures.

» Plasticizer: In some polymer systems, smaller organic molecules can be added as

plasticizers to increase flexibility.

o Organic Phase in Composite Materials: It could potentially be explored as a non-polar

organic phase in the synthesis of certain composite materials.

The logical workflow for investigating a novel compound like 5,5-Diethyl-2-methylheptane for

a potential material science application, such as a lubricant additive, is outlined below.
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Phase 2: Performance Testing
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Caption: Hypothetical workflow for evaluating a novel compound as a lubricant additive.

Conclusion

Currently, there is no scientific literature or patent data to support any specific application of
5,5-Diethyl-2-methylheptane in material science. The information available is limited to its
basic chemical and physical properties. The potential applications remain hypothetical and
would require substantial experimental investigation to validate. Researchers and scientists are
encouraged to consult primary research databases for any future developments regarding the
use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of 5,5-Diethyl-2-methylheptane in Material
Science: An Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14538938#application-of-5-5-diethyl-2-
methylheptane-in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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